Cas no 93748-07-3 (a,a,3,5-Tetramethyl-benzeneacetonitrile)

• Product Name: a,a,3,5-Tetramethyl-benzeneacetonitrile
• CAS No: 93748-07-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1061687
• PubChem ID: 14317796
• Update Time: 2025-07-15

a,a,3,5-Tetramethyl-benzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• α,α,3,5-Tetramethyl-benzeneacetonitrile
• 2-(3,5-Dimethylphenyl)-2-methylpropanenitrile
• α,α,3,5-Tetramethyl-
• A,3,5-Tetramethyl-benzeneacetonitrile
• 93748-07-3
• FT-0675090
• EN300-1849618
• ALPHA,ALPHA,3,5-TETRAMETHYL-BENZENEACETONITRILE
• DTXSID00558839
• SCHEMBL10701617
• CS-0280400
• 2-(3,5-Dimethylphenyl)-2-methylpropionitrile
• a,a,3,5-Tetramethyl-benzeneacetonitrile

• Inchi： 1S/C12H15N/c1-9-5-10(2)7-11(6-9)12(3,4)8-13/h5-7H,1-4H3
• InChI Key： XAZSXJIAAJEONQ-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 266.9±9.0 °C at 760 mmHg
• Flash Point: 117.1±5.1 °C
• PSA: 23.79000
• LogP: 3.10458
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

a,a,3,5-Tetramethyl-benzeneacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on a,a,3,5-Tetramethyl-benzeneacetonitrile

A, A, 3, 5-Tetramethyl-benzeneacetonitrile (CAS No. 93748-07-3): An Overview of Its Structure, Properties, and Applications

A, A, 3, 5-Tetramethyl-benzeneacetonitrile (CAS No. 93748-07-3) is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and diverse applications in various scientific and industrial domains. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of A, A, 3, 5-Tetramethyl-benzeneacetonitrile.

Chemical Structure and Properties

A, A, 3, 5-Tetramethyl-benzeneacetonitrile is a derivative of benzene with four methyl groups and a cyano group attached to the benzene ring. The molecular formula of this compound is C₁₁H₁₅N, and its molecular weight is approximately 161.24 g/mol. The presence of multiple methyl groups and the cyano group imparts unique physical and chemical properties to the molecule.

The compound is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of around 200°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The high solubility in organic solvents makes it an ideal candidate for various chemical reactions and synthetic processes.

Synthesis Methods

The synthesis of A, A, 3, 5-Tetramethyl-benzeneacetonitrile can be achieved through several methods. One common approach involves the reaction of 3,5-dimethylbenzonitrile with methyl magnesium bromide followed by subsequent reactions to introduce additional methyl groups. Another method involves the use of Friedel-Crafts alkylation to introduce methyl groups onto the benzene ring followed by nitrile formation.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For instance, researchers have explored the use of catalysts such as palladium on carbon (Pd/C) to improve the efficiency and reduce the environmental impact of the synthesis process.

Applications in Research and Industry

A, A, 3, 5-Tetramethyl-benzeneacetonitrile has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as an intermediate in the synthesis of drugs with potential therapeutic effects. For example, it has been used in the development of compounds with anti-inflammatory and analgesic properties.

In materials science, A, A, 3, 5-Tetramethyl-benzeneacetonitrile is used as a building block for the synthesis of polymers with specific mechanical and thermal properties. These polymers have applications in areas such as coatings, adhesives, and electronic materials.

In analytical chemistry, this compound is used as a reference standard for gas chromatography (GC) and liquid chromatography (LC) analyses due to its well-defined chemical structure and stability under various conditions.

Current Research Trends

The ongoing research on A, A, 3, 5-Tetramethyl-benzeneacetonitrile focuses on expanding its applications and improving its synthesis methods. Recent studies have explored its potential as a precursor for novel materials with enhanced properties. For instance, researchers at the University of California have developed new polymer blends using this compound that exhibit improved mechanical strength and thermal stability.

In the pharmaceutical industry, there is growing interest in using A, A, 3, 5-Tetramethyl-benzeneacetonitrile as a starting material for the synthesis of drug candidates with improved bioavailability and reduced side effects. Clinical trials are currently underway to evaluate the efficacy and safety of these compounds in treating various diseases.

Safety Considerations

While A, A, 3, 5-Tetramethyl-benzeneacetonitrile is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Additionally, proper ventilation should be ensured to prevent inhalation of vapors.

In conclusion,A,A,,3,,5-Tetramethyl-benzeneacetonitrile (CAS No. 93748-07-3) is a versatile compound with a wide range of applications in chemistry and related fields. Its unique chemical structure makes it an important intermediate in various synthetic processes and a valuable tool for research and industrial applications. As research continues to advance our understanding of this compound's properties and potential uses,A,A,,3,,5-Tetramethyl-benzeneacetonitrile (CAS No. 93748-07-3) is likely to play an increasingly significant role in future scientific discoveries.